Cas no 2172138-59-7 (2-bromo-2-methylpropyl 2,2-dihydroxyacetate)

• Product Name: 2-bromo-2-methylpropyl 2,2-dihydroxyacetate
• CAS No: 2172138-59-7
• MF: C₆H₁₁BrO₄
• MW: 227.053141832352
• CID: 6102256
• PubChem ID: 165505153
• Update Time: 2025-06-25

2-bromo-2-methylpropyl 2,2-dihydroxyacetate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropyl 2,2-dihydroxyacetate
• EN300-1478654
• 2172138-59-7

• Inchi： 1S/C6H11BrO4/c1-6(2,7)3-11-5(10)4(8)9/h4,8-9H,3H2,1-2H3
• InChI Key： IRJOXBUEUCPNKW-UHFFFAOYSA-N
• SMILES： BrC(C)(C)COC(C(O)O)=O

Computed Properties

• Exact Mass: 225.98407g/mol
• Monoisotopic Mass: 225.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-bromo-2-methylpropyl 2,2-dihydroxyacetate

Research Update on 2-Bromo-2-methylpropyl 2,2-dihydroxyacetate (CAS: 2172138-59-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-bromo-2-methylpropyl 2,2-dihydroxyacetate (CAS: 2172138-59-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bifunctional compound combines a reactive bromomethyl group with a dihydroxyacetate moiety, making it a versatile intermediate for drug discovery and bioconjugation applications. Recent studies have explored its potential as a building block for targeted prodrugs and its role in covalent inhibitor design, particularly in oncology and infectious disease therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating novel PROTAC (Proteolysis Targeting Chimera) molecules. Researchers utilized 2172138-59-7 as a linker component to connect E3 ligase ligands with target protein binders, achieving improved cellular permeability compared to traditional polyethylene glycol-based linkers. The bromomethyl group enabled efficient conjugation while the dihydroxyacetate moiety contributed to favorable pharmacokinetic properties.

In synthetic chemistry applications, 2-bromo-2-methylpropyl 2,2-dihydroxyacetate has shown promise as a precursor for α-bromoacrylates, important intermediates in the synthesis of various bioactive compounds. A recent ACS Catalysis publication highlighted its use in nickel-catalyzed cross-coupling reactions to generate structurally diverse fragments for fragment-based drug discovery. The compound's stability under physiological conditions while maintaining reactivity makes it particularly valuable for these applications.

From a safety and toxicology perspective, preliminary in vitro studies reported in Chemical Research in Toxicology (2024) indicate that 2172138-59-7 exhibits favorable metabolic stability with minimal cytochrome P450 inhibition. However, researchers caution that the reactive bromine moiety requires careful handling and suggests structural modifications may be necessary for in vivo applications to minimize potential off-target effects.

Current challenges in working with this compound include its limited commercial availability and the need for specialized storage conditions to prevent degradation. Several pharmaceutical companies have included derivatives of 2-bromo-2-methylpropyl 2,2-dihydroxyacetate in their pipeline candidates, particularly for targeted protein degradation therapies and antibody-drug conjugates, suggesting growing industry interest in this chemical scaffold.

Future research directions likely to emerge include exploration of its use in targeted covalent inhibitor design, given the renewed interest in irreversible inhibitors in oncology, and further optimization of its physicochemical properties for improved drug-like characteristics. The compound's dual functionality positions it as a potentially valuable tool in the medicinal chemist's toolkit for addressing challenging drug targets.